Cas no 232254-89-6 (Benzonitrile, 3-[(2,5-diamino-6-chloro-4-pyrimidinyl)amino]-)

• Product Name: Benzonitrile, 3-[(2,5-diamino-6-chloro-4-pyrimidinyl)amino]-
• CAS No: 232254-89-6
• MF: C₁₁H₉ClN₆
• MW: 260.682359457016
• CID: 1413245
• Update Time: 2024-08-15

Benzonitrile, 3-[(2,5-diamino-6-chloro-4-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2,5-diamino-6-chloro-4-pyrimidinyl)amino]-

• Inchi： 1S/C11H9ClN6/c12-9-8(14)10(18-11(15)17-9)16-7-3-1-2-6(4-7)5-13/h1-4H,14H2,(H3,15,16,17,18)
• InChI Key： NJWYXSPHQGCMQU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2C(N)=C(Cl)N=C(N)N=2)=C1

Computed Properties

• Exact Mass: 260.05797

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 511.8±60.0 °C(Predicted)
• PSA: 113.64
• pka: 3.86±0.10(Predicted)